Cas no 1131622-55-3 (3-Bromo-4-(4-methylpiperazin-1-yl)benzoic acid)

• Product Name: 3-Bromo-4-(4-methylpiperazin-1-yl)benzoic acid
• CAS No: 1131622-55-3
• MF: C₁₂H₁₅BrN₂O₂
• MW: 299.163702249527
• MDL: MFCD11110915
• CID: 1036567
• PubChem ID: 44828860
• Update Time: 2025-06-13

3-Bromo-4-(4-methylpiperazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(4-methylpiperazin-1-yl)benzoic acid
• 3-bromo-4-(4-methyl-1-piperazinyl)Benzoic acid
• 3-bromanyl-4-(4-methylpiperazin-1-yl)benzoic acid
• 2259AA
• SY006911
• BC3455966
• AX8173868
• A802981
• DB-060484
• AKOS015850971
• CS-0441258
• MFCD11110915
• AC2971
• 1131622-55-3
• DTXSID80660949
• AS-76595

• MDL： MFCD11110915
• Inchi： 1S/C12H15BrN2O2/c1-14-4-6-15(7-5-14)11-3-2-9(12(16)17)8-10(11)13/h2-3,8H,4-7H2,1H3,(H,16,17)
• InChI Key： USYGUVMUSGXQKK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1N1CCN(C)CC1

Computed Properties

• Exact Mass: 298.03200
• Monoisotopic Mass: 298.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: -0.2

Experimental Properties

• PSA: 43.78000
• LogP: 1.90200

Additional information on 3-Bromo-4-(4-methylpiperazin-1-yl)benzoic acid

Research Briefing on 3-Bromo-4-(4-methylpiperazin-1-yl)benzoic acid (CAS: 1131622-55-3)

3-Bromo-4-(4-methylpiperazin-1-yl)benzoic acid (CAS: 1131622-55-3) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzoic acid core substituted with a bromo group and a 4-methylpiperazine moiety, has been the subject of recent research due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a promising candidate for the design of novel therapeutic agents, particularly in the areas of oncology and central nervous system (CNS) disorders.

Recent studies have focused on the synthesis and pharmacological evaluation of 3-Bromo-4-(4-methylpiperazin-1-yl)benzoic acid. One of the key findings is its role as an intermediate in the synthesis of more complex molecules with enhanced biological activity. For instance, researchers have utilized this compound to develop inhibitors targeting specific kinases involved in cancer cell proliferation. The bromo substituent provides a reactive site for further functionalization, while the methylpiperazine group contributes to the molecule's solubility and bioavailability, which are critical factors in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, 3-Bromo-4-(4-methylpiperazin-1-yl)benzoic acid was employed as a building block for the synthesis of a series of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, a signaling cascade frequently dysregulated in various cancers. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against PI3K isoforms, with IC50 values in the nanomolar range. These findings highlight the potential of 3-Bromo-4-(4-methylpiperazin-1-yl)benzoic acid as a versatile scaffold for the development of anticancer agents.

Another area of research has explored the compound's utility in CNS drug discovery. The methylpiperazine moiety is a common feature in many CNS-active drugs due to its ability to cross the blood-brain barrier. Preliminary in vitro studies have shown that 3-Bromo-4-(4-methylpiperazin-1-yl)benzoic acid and its derivatives exhibit affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of psychiatric and neurodegenerative disorders. However, further in vivo studies are needed to validate these findings and assess the compound's safety and efficacy.

The synthetic routes to 3-Bromo-4-(4-methylpiperazin-1-yl)benzoic acid have also been a focus of recent research. A 2022 publication in Organic Process Research & Development described an optimized, scalable synthesis of this compound, highlighting improvements in yield and purity. The authors emphasized the importance of this advancement for the large-scale production of the compound, which is essential for its continued use in drug discovery programs. The study also provided detailed characterization data, including NMR and mass spectrometry, to aid in the identification and quality control of the compound.

In conclusion, 3-Bromo-4-(4-methylpiperazin-1-yl)benzoic acid (CAS: 1131622-55-3) represents a valuable tool in medicinal chemistry, with demonstrated potential in both oncology and CNS drug discovery. Its role as a synthetic intermediate and its biological activity make it a compound of ongoing interest. Future research should focus on expanding the scope of its applications, optimizing its pharmacological properties, and advancing its derivatives into preclinical and clinical development. The continued exploration of this compound and its analogs is likely to yield new insights and therapeutic opportunities in the coming years.